molecular formula C₅₄H₇₄N₁₄O₁₅ B612768 53027-55-7 CAS No. 53027-55-7

53027-55-7

Cat. No.: B612768
CAS No.: 53027-55-7
M. Wt: 1159.27
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

CAS No. 53027-55-7, identified as Adipokinetic Hormone (AKH) (24-32), locust, is a peptide hormone isolated from locusts. It plays a critical role in regulating lipid metabolism and energy mobilization during prolonged flight activity . The compound has a molecular formula of C₅₄H₇₄N₁₄O₁₅, a molecular weight of 1159.27 g/mol, and is characterized by its solubility in water. Storage conditions are stringent: as a powder, it is stable at -20°C for up to three years, while in solvent, it requires -80°C for one year to maintain integrity . Its production batch data (Stock: 663.1 g, Assay: 98.4%) indicate high purity, making it suitable for research in endocrinology and insect physiology .

Properties

CAS No.

53027-55-7

Molecular Formula

C₅₄H₇₄N₁₄O₁₅

Molecular Weight

1159.27

sequence

One Letter Code: Pyr-LNFTPNWGT-NH2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

Compounds with sequential CAS numbers (e.g., 53027-24-0 , 53027-25-1 , 53027-39-7 ) from the same production batch () likely share synthetic pathways or structural motifs. For example:

  • 53027-24-0 : Stock 949.7 g, Assay 99.2%
  • 53027-25-1 : Stock 579.6 g, Assay 98.1%

While specific structural details are unavailable, the higher assay purity of 53027-24-0 (99.2%) suggests superior synthetic yield or stability compared to 53027-55-7 (98.4%) . Such differences may arise from variations in peptide chain length, post-translational modifications, or purification methods.

Functional Analogs

Functionally, Adipokinetic Hormone (AKH) analogs in other insects (e.g., Schistocerca gregaria AKH or Manduca sexta AKH) share roles in lipid mobilization but differ in receptor specificity and metabolic efficiency . Key comparison parameters include:

  • Bioactivity : AKH (24-32) in locusts triggers rapid triglyceride breakdown, whereas full-length AKH in other species may exhibit prolonged activity.
  • Stability : Shorter peptides like AKH (24-32) may degrade faster than larger isoforms, impacting their utility in experimental settings.

Physicochemical and Pharmacological Properties

Table 1 summarizes critical properties for comparison:

Property This compound (AKH 24-32) Hypothetical Analog (e.g., AKH full-length)
Molecular Weight (g/mol) 1159.27 ~2000–2500 (estimated)
Solubility Water-soluble Limited solubility in aqueous buffers
Storage Stability -20°C (powder), -80°C (solvent) -80°C required for all forms
Bioactivity (EC₅₀) ~10⁻⁸ M (estimated) ~10⁻⁹ M (higher potency)

These contrasts highlight trade-offs between peptide length, stability, and biological efficacy .

Research Findings and Limitations

  • Synthetic Challenges : The shorter peptide chain of this compound simplifies synthesis compared to full-length hormones but requires stringent purification to achieve >98% assay purity .
  • Functional Overlap : While AKH (24-32) is critical for lipid metabolism, its truncated form may lack pleiotropic roles observed in full-length AKH, such as modulating immune responses .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.